(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl 2-methoxybenzoate

• IUPAC Name: (4-oxo-1,2,3-benzotriazin-3-yl)methyl 2-methoxybenzoate
• InChI: InChI=1S/C16H13N3O4/c1-22-14-9-5-3-7-12(14)16(21)23-10-19-15(20)11-6-2-4-8-13(11)17-18-19/h2-9H,10H2,1H3
• InChI Key: FEDICGUBHKRNDD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)OCN2C(=O)C3=CC=CC=C3N=N2
• Molecular Formula: C16H13N3O4
• Molecular Weight: 311.29 g/mol
• CAS No.: 454192-12-2

Description

The compound “(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl 2-methoxybenzoate” is a complex organic molecule. It contains a 1,2,3-triazine ring, which is a six-membered aromatic ring with three nitrogen atoms and three carbon atoms. The “4-oxo” indicates a carbonyl group (C=O) at the 4-position of the triazine ring. The “methyl 2-methoxybenzoate” part suggests the presence of a benzoate ester functional group, which is often found in various pharmaceuticals and biological compounds.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, would be quite complex. The presence of the aromatic triazine ring and the benzoate ester group could potentially have interesting implications for the compound’s reactivity and interactions with other molecules.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the aromatic triazine ring and the benzoate ester group. The carbonyl group could potentially be a site of nucleophilic attack, and the ester group could undergo hydrolysis under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors such as its size, shape, functional groups, and charge distribution would influence properties like solubility, melting point, boiling point, and stability.

Scientific Research Applications

Photochemistry and Photodegradation Studies

One area of research has explored the photochemistry of pesticides related to (4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl 2-methoxybenzoate. A study conducted by Abdou, Sidky, and Wamhoff (1987) investigated the photodegradation of Azinphos-ethyl, a compound with a closely related structural motif, identifying various photoproducts and discussing the decay mechanism in chloroform and methanol solutions Abdou, Sidky, & Wamhoff, 1987.

Synthesis and Structural Analysis

Research by Sañudo et al. (2006) focused on synthesizing a new class of cyclic dipeptidyl ureas incorporating triazine derivatives, which are structurally similar or related to the compound of interest. This study provided insights into the synthetic routes and structural analysis of these compounds Sañudo, Marcaccini, Basurto, & Torroba, 2006.

Antimicrobial and Biological Activities

A variety of triazine derivatives have been synthesized and evaluated for their antimicrobial activities. For example, Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives, which were screened for antimicrobial activities, demonstrating the potential utility of triazine-based compounds in developing new antimicrobial agents Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007.

Corrosion Inhibition

Singh et al. (2018) explored the corrosion inhibition performance of triazine derivatives on mild steel in hydrochloric acid, highlighting the importance of electron-donating functional groups in enhancing the corrosion inhibition efficiency. This study underscores the application of triazine compounds in materials science, particularly in corrosion protection Singh, Ansari, Haque, Dohare, Lgaz, Salghi, & Quraishi, 2018.

Quantum Chemical Studies and Molecular Docking

Further research extends into the quantum chemical studies and molecular docking of triazine derivatives to understand their interaction with biological targets. The study by Rayes et al. (2019) on the synthesis, molecular docking, and biological evaluation of new benzotriazines provides valuable insights into the potential therapeutic applications of these compounds Rayes, Ali, Fathalla, & Mahmoud, 2019.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide a detailed safety assessment.

Future Directions

Future research on this compound could involve exploring its synthesis, characterizing its physical and chemical properties, and investigating its potential biological activity. It could also be interesting to study its interactions with other molecules and its potential uses in fields like medicine or materials science.